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Compound of Interest

Compound Name: Boc-Met-OSu

Cat. No.: B558260 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the proper storage and

handling conditions for N-α-tert-Butoxycarbonyl-L-methionine N-hydroxysuccinimide ester

(Boc-Met-OSu). Adherence to these guidelines is critical for ensuring the stability, reactivity,

and successful application of this reagent in peptide synthesis and other bioconjugation

techniques.

Chemical and Physical Properties
Boc-Met-OSu is a white to off-white solid widely used as a building block in solid-phase

peptide synthesis (SPPS). Its key physical and chemical properties are summarized below.

Property Value

Molecular Formula C₁₄H₂₂N₂O₆S[1]

Molecular Weight 346.40 g/mol [1]

Melting Point 120-128 °C[1]

Appearance Solid[1]

Solubility
Soluble in organic solvents such as Dioxane,

DMF, and DCM.

Optical Activity [α]20/D −21.5±2°, c = 2% in dioxane[1]
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Optimal Storage Conditions
Proper storage is paramount to prevent the degradation of Boc-Met-OSu, which can lead to

failed syntheses and impure products. The primary factors to control are temperature and

moisture.

Temperature
The recommended storage temperature for Boc-Met-OSu is -20°C.[1] Storing at this

temperature minimizes the rate of degradation. For long-term storage, maintaining a consistent

and low temperature is crucial. While the material may be shipped at room temperature, it

should be transferred to a -20°C freezer upon receipt for long-term stability.[2]

Moisture
Boc-Met-OSu is moisture-sensitive. The N-hydroxysuccinimide (NHS) ester is susceptible to

hydrolysis, which cleaves the active ester and renders the reagent inactive for coupling

reactions.[3][4] Therefore, it is essential to store Boc-Met-OSu in a dry environment.

Key recommendations for moisture control include:

Store in a tightly sealed container.

The use of a desiccator is highly recommended.[5]

Before opening a refrigerated container, allow it to warm to room temperature in a desiccator

to prevent condensation of atmospheric moisture onto the cold powder.[6][7]

After dispensing the required amount, it is good practice to purge the container with an inert

gas like argon or nitrogen before resealing.

Light
While specific photostability data for Boc-Met-OSu is not readily available, it is a general best

practice for all chemical reagents to be stored away from direct light to prevent potential

photodegradation.[8][9] Amber vials or storage in a dark location are recommended.

Quantitative Stability Data (General Considerations)
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Quantitative stability data for Boc-Met-OSu is not extensively published. However, the stability

of N-hydroxysuccinimide esters, in general, is known to be influenced by pH and the presence

of nucleophiles.

Hydrolysis: The rate of hydrolysis of NHS esters is pH-dependent, with a significant increase

in rate at higher pH values.[4] In aqueous buffers, the hydrolysis of NHS esters can be a

significant competing reaction to the desired amination.[10] At pH 6, NHS esters are

considered relatively stable for several hours, while at pH 7 and above, the rate of hydrolysis

increases.[11]

Shelf Life: When stored under the recommended conditions (-20°C, dry, dark), lyophilized

Boc-Met-OSu can be stable for several years.[7] However, once a container is opened, its

shelf life may be reduced due to potential exposure to moisture and air.

Condition Recommendation Rationale

Temperature -20°C
Minimizes chemical

degradation.

Moisture
Store in a desiccator, warm to

RT before opening.

Prevents hydrolysis of the

active NHS ester.[3][4]

Light
Store in the dark or in an

amber vial.

Prevents potential

photodegradation.

Handling Procedures and Personal Protective
Equipment (PPE)
Safe and proper handling of Boc-Met-OSu is essential to protect researchers and maintain the

integrity of the compound.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling Boc-Met-OSu
powder:

Eye Protection: Safety glasses or goggles.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Respiratory Protection: A dust mask (e.g., N95) is recommended to avoid inhalation of the

powder.

General Handling
Handle in a well-ventilated area, preferably in a fume hood.

Avoid generating dust.

As peptides containing methionine are prone to oxidation, it is advisable to handle Boc-Met-
OSu under an inert atmosphere (e.g., nitrogen or argon) where possible, especially for long-

term storage after opening.[5]

Weigh out the desired amount of reagent quickly and reseal the container promptly to

minimize exposure to atmospheric moisture.[7]

Experimental Protocols
Boc-Met-OSu is primarily used in Boc-based solid-phase peptide synthesis (SPPS). Below is a

representative protocol for the coupling of Boc-Met-OSu to a resin-bound peptide.

Boc-SPPS Coupling Protocol for Boc-Met-OSu
This protocol outlines the key steps for incorporating a methionine residue into a growing

peptide chain on a solid support using Boc-Met-OSu.
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Boc-SPPS Coupling Workflow for Boc-Met-OSu
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Methodology:

Resin Preparation: Start with the peptide-resin that has a free N-terminal amine following the

removal of the previous Boc protecting group.

Boc Deprotection: Treat the resin with a solution of 50% trifluoroacetic acid (TFA) in

dichloromethane (DCM) for approximately 20-30 minutes to remove the N-terminal Boc

group.[12][13]

Washing: Wash the resin thoroughly with DCM and then N,N-dimethylformamide (DMF) to

remove residual TFA and prepare for the coupling step.

Neutralization: Neutralize the N-terminal trifluoroacetate salt by washing the resin with a 10%

solution of N,N-diisopropylethylamine (DIEA) in DMF.[13]

Coupling:

Dissolve Boc-Met-OSu (typically 1.5 to 2.0 equivalents relative to the resin substitution) in

DMF.

Add the Boc-Met-OSu solution to the neutralized resin.

Allow the coupling reaction to proceed for 1-2 hours at room temperature with gentle

agitation.

Washing: After the coupling reaction, wash the resin extensively with DMF and DCM to

remove any unreacted reagents and byproducts.

Monitoring: Perform a qualitative test (e.g., the Kaiser test) to confirm the completion of the

coupling reaction. If the test is positive (indicating free amines), a second coupling may be

necessary.

Next Cycle: If the coupling is complete, the resin is ready for the deprotection step of the

next amino acid in the sequence or for final cleavage from the resin if the synthesis is

complete.

Potential Side Reactions and Mitigation
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The methionine side chain is susceptible to certain side reactions during SPPS, particularly

under acidic conditions.

Methionine Residue

Oxidation
Oxidizing agents

S-Alkylation
(tert-butylation)

Carbocations (from Boc deprotection)

Methionine Sulfoxide

S-tert-butyl Methionine

Click to download full resolution via product page

Potential Side Reactions of Methionine in SPPS

Oxidation
The thioether side chain of methionine can be oxidized to methionine sulfoxide. This is a

particular risk during the final cleavage from the resin.[14][15]

Mitigation: The use of scavengers in the cleavage cocktail is crucial. For methionine-

containing peptides, a cleavage cocktail such as "Reagent H" (TFA/phenol/thioanisole/1,2-

ethanedithiol/dimethylsulfide/ammonium iodide/water) can help prevent oxidation.[16]

S-Alkylation
During the acidic conditions of Boc deprotection, the tert-butyl cation that is formed can alkylate

the methionine side chain.[15][16]

Mitigation: The addition of a scavenger such as dithioethane (DTE) to the deprotection

solution can trap the tert-butyl cations and prevent this side reaction.[16]

Conclusion
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The successful use of Boc-Met-OSu in research and development hinges on meticulous

attention to its storage and handling. By maintaining a low-temperature, moisture-free, and

dark environment, the integrity of the reagent can be preserved. Implementing proper handling

procedures and being aware of potential side reactions and their mitigation strategies will

enable researchers to achieve reliable and reproducible results in the synthesis of methionine-

containing peptides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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